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Compound of Interest

Compound Name:
3-[4-(3-Chlorophenyl)piperazin-1-

yl]propan-1-ol

CAS No.: 32229-98-4

Cat. No.: B107944

Get Quote

A Note on CAS Number 32229-98-4: Initial database searches for CAS number 32229-98-4

identify the compound as 3-[4-(3-chlorophenyl)piperazin-1-yl]propan-1-ol, an impurity

related to the antidepressant drug Trazodone.[1][2][3][4][5] However, the broader context of this

guide, with its focus on drug development and related chemical entities, suggests a likely

interest in a different class of compounds. This guide will therefore focus on a structurally

distinct but highly relevant indole derivative that is a key precursor in the synthesis of the

cholesterol-lowering drug, Fluvastatin.

Introduction to 3-(4-Fluorophenyl)-1-isopropyl-1H-
indole: A Cornerstone in Statin Synthesis
Indole and its derivatives are of significant interest in medicinal chemistry due to their

widespread presence in pharmacologically active compounds.[6][7] These molecules serve as

versatile scaffolds in drug discovery, contributing to a wide range of biological activities

including anticancer, antimicrobial, and cardiovascular applications.[6][7] A notable example is

3-(4-fluorophenyl)-1-isopropyl-1H-indole (CAS No. 93957-49-4), a critical intermediate in the

synthesis of Fluvastatin.[8][9] Fluvastatin, a synthetic statin, plays a crucial role in managing
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cholesterol levels. This guide provides a comprehensive overview of the chemical properties,

synthesis, and characterization of this key indole derivative and its subsequent transformation

into another vital intermediate, (E)-3-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)

acrylaldehyde.

Physicochemical and Spectroscopic Profile
The physical and chemical properties of 3-(4-fluorophenyl)-1-isopropyl-1H-indole are

fundamental to its handling, characterization, and reactivity in synthetic protocols.

General Properties
This compound typically appears as an off-white crystalline solid and is soluble in organic

solvents like DMSO and ethanol.[9][10][11] It is stable under standard storage conditions,

though it should be stored in a cool, dark, and dry place away from oxidizing agents.[8][10]

Tabulated Physicochemical Data
Property Value Source

CAS Number 93957-49-4 [8][9][12]

Molecular Formula C17H16FN [8][9][12]

Molecular Weight 253.31 g/mol [8][9]

Melting Point 96-97 °C [9][12]

Boiling Point (Predicted) 389.6 ± 25.0 °C [9][12]

Density (Predicted) 1.08 ± 0.1 g/cm³ [9][12]

Appearance Off-White Crystalline Solid [9][11]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[9][10][12]

Synthesis and Mechanistic Considerations
The synthesis of (E)-3-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde from 3-(4-

fluorophenyl)-1-isopropyl-1H-indole is a key step in the Fluvastatin synthesis pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB5781155_EN.htm
https://www.ccount-chem.com/products/isopropyl-series/3-4-fluorophenyl-1-isopropyl-1h-indole-cas-2167175-50-0.html
https://www.echemi.com/produce/pr230616130527-3-4-fluorophenyl-1-isopropyl-1h-indole.html
https://m.molbase.com/moldata/62604.html
https://www.ccount-chem.com/products/isopropyl-series/3-4-fluorophenyl-1-isopropyl-1h-indole-cas-2167175-50-0.html
https://m.molbase.com/moldata/62604.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5781155_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5781155.htm
https://m.molbase.com/moldata/62604.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5781155_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5781155.htm
https://m.molbase.com/moldata/62604.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5781155_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5781155_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5781155.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5781155_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5781155.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5781155_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5781155.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5781155_EN.htm
https://www.echemi.com/produce/pr230616130527-3-4-fluorophenyl-1-isopropyl-1h-indole.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5781155_EN.htm
https://www.ccount-chem.com/products/isopropyl-series/3-4-fluorophenyl-1-isopropyl-1h-indole-cas-2167175-50-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5781155.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathway Overview
The conversion involves a Vilsmeier-Haack type formylation reaction. Specifically, 3-(4-

fluorophenyl)-1-isopropyl-1H-indole is condensed with 3-(N-methyl-N-phenylamino)acrolein in

the presence of phosphorus oxychloride (POCl3) in an acetonitrile solvent.[6]

3-(4-fluorophenyl)-1-isopropyl-1H-indole

POCl3, Acetonitrile

3-(N-methyl-N-phenylamino)acrolein

(E)-3-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde

Click to download full resolution via product page

Synthetic route to the acrylaldehyde intermediate.

Step-by-Step Experimental Protocol
The following protocol is a representative procedure for the synthesis of (E)-3-(3-(4-

fluorophenyl)-1-isopropyl-1H-indol-2-yl) acrylaldehyde:

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic

stirrer and a dropping funnel.

Reagent Addition: Charge the flask with 3-(4-fluorophenyl)-1-isopropyl-1H-indole and

acetonitrile.

Vilsmeier Reagent Formation (in situ): In a separate vessel, prepare the Vilsmeier reagent by

reacting 3-(N-methyl-N-phenylamino)acrolein with phosphorus oxychloride in acetonitrile.

This reaction is exothermic and should be performed with cooling.

Condensation: Slowly add the prepared Vilsmeier reagent to the solution of the indole

derivative.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate

chromatographic technique, such as Thin Layer Chromatography (TLC), until the starting

material is consumed.
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Workup: Upon completion, quench the reaction mixture with a suitable aqueous base (e.g.,

sodium bicarbonate solution) and extract the product with an organic solvent (e.g., ethyl

acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be further purified

by column chromatography or recrystallization.

Characterization: The final product, pale yellow colored crystals, can be characterized by

various spectroscopic methods including FT-IR, 1H NMR, and 13C NMR.[6] The melting

point of the purified compound is reported to be 136-138 °C.[6]

Reactivity and Downstream Applications
The primary application of 3-(4-fluorophenyl)-1-isopropyl-1H-indole is as a precursor for

Fluvastatin.[9] The subsequent intermediate, (E)-3-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-

yl) acrylaldehyde, is a key building block in the construction of the final drug molecule.[6][7][13]

Role in Fluvastatin Synthesis
The acrylaldehyde derivative undergoes further chemical transformations to introduce the

dihydroxy heptanoic acid side chain, which is characteristic of statin drugs and essential for

their HMG-CoA reductase inhibitory activity.

Intermediate Synthesis Drug Synthesis

3-(4-fluorophenyl)-1-isopropyl-1H-indole (E)-3-(3-(4-fluorophenyl)-1-isopropyl-
1H-indol-2-yl) acrylaldehyde

Formylation Side-chain addition &
 further transformations Fluvastatin

Click to download full resolution via product page

Workflow from intermediate to final drug product.

Safety and Handling
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As with any chemical reagent, proper safety precautions should be observed when handling 3-

(4-fluorophenyl)-1-isopropyl-1H-indole and its derivatives.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a lab coat.[8]

Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood, to avoid

inhalation of dust.[8]

Fire Safety: Suitable extinguishing media include dry chemical, foam, water spray, and

carbon dioxide.[8]

Storage: Keep the container tightly closed and store in a cool, dark, and dry place away from

incompatible materials such as oxidizing agents.[8][10]

Conclusion
3-(4-Fluorophenyl)-1-isopropyl-1H-indole is a pivotal molecule in the synthesis of Fluvastatin, a

widely used cholesterol-lowering medication. A thorough understanding of its chemical

properties, synthetic pathways, and handling requirements is essential for researchers and

professionals in the field of drug development. The methodologies and data presented in this

guide provide a solid foundation for the effective utilization of this important indole derivative in

pharmaceutical research and manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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